Cas no 76037-07-5 (METHANEDIOL, (1-OXIDO-4-PYRIDINYL)-)

• Product name: METHANEDIOL, (1-OXIDO-4-PYRIDINYL)-
• CAS No: 76037-07-5
• MF: C₆H₇NO₃
• MW: 141.125
• CID: 3466871
• PubChem ID: 85997350

METHANEDIOL, (1-OXIDO-4-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

• METHANEDIOL, (1-OXIDO-4-PYRIDINYL)-
• Methanediol, 1-(1-oxido-4-pyridinyl)-
• 4-(Dihydroxymethyl)pyridine 1-oxide
• 4-(Dihydroxymethyl)pyridine1-oxide
• 76037-07-5

• Inchi： InChI=1S/C6H7NO3/c8-6(9)5-1-3-7(10)4-2-5/h1-4,6,8-9H
• InChI Key： NBCGDNYMDFXWGS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 141.042593085Da
• Monoisotopic Mass: 141.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 65.9Ų